Cas no 402720-88-1 (4-(3-nitro-1H-1,2,4-triazol-1-yl)methylbenzoic acid)

4-(3-Nitro-1H-1,2,4-triazol-1-yl)methylbenzoic acid is a nitro-substituted triazole derivative with a benzoic acid functional group. This compound is of interest in medicinal and materials chemistry due to its structural features, which combine a heterocyclic nitro-triazole moiety with a carboxylate anchor. The nitro group enhances reactivity, making it a potential intermediate for energetic materials or pharmaceutical applications. The benzoic acid group provides solubility in polar solvents and opportunities for further derivatization via esterification or amidation. Its balanced polarity and stability under standard conditions make it suitable for controlled synthetic modifications. Research applications may include explosives precursors, ligand design, or bioactive molecule development.

4-(3-nitro-1H-1,2,4-triazol-1-yl)methylbenzoic acid structure

402720-88-1 structure

Product Name:4-(3-nitro-1H-1,2,4-triazol-1-yl)methylbenzoic acid

CAS No:402720-88-1

MF:C₁₀H₈N₄O₄

MW:248.19492149353

MDL:MFCD01114882

CID:3058641

PubChem ID:931157

Update Time:2025-05-27

4-(3-nitro-1H-1,2,4-triazol-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-((3-Nitro-1H-1,2,4-triazol-1-yl)methyl)benzoic acid
- 4-(3-nitro-1H-1,2,4-triazol-1-yl)methylbenzoic acid
- 4-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]benzoic acid
- 4-((3-Nitro-1H-1,2,4-triazol-1-yl)methyl)benzoicacid
- Z56926825
- 4-[(3-nitro-1,2,4-triazol-1-yl)methyl]benzoic acid
- STK033894
- BBL037840
- MFCD01114882
- 402720-88-1
- EN300-83537
- G28392
- AKOS000307649
- CS-0262703
- AKOS025213735
- SR-01000324741
- 982-137-4
- CRA72088
- SR-01000324741-1
- AKOS015921934
- Oprea1_237974
- MDL： MFCD01114882
- Inchi： 1S/C10H8N4O4/c15-9(16)8-3-1-7(2-4-8)5-13-6-11-10(12-13)14(17)18/h1-4,6H,5H2,(H,15,16)
- InChI Key： PIXUDTSYBZWQLQ-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1)CN1C=NC([N+](=O)[O-])=N1)=O

Computed Properties

Exact Mass: 248.05455475Da
Monoisotopic Mass: 248.05455475Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 324
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 114Å²

4-(3-nitro-1H-1,2,4-triazol-1-yl)methylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB550782-100 mg	4-[(3-Nitro-1H-1,2,4-triazol-1-yl)methyl]benzoic acid; .	402720-88-1		100MG	€220.50	2022-03-24
abcr	AB550782-250 mg	4-[(3-Nitro-1H-1,2,4-triazol-1-yl)methyl]benzoic acid; .	402720-88-1		250MG	€257.30	2022-03-24
abcr	AB550782-1 g	4-[(3-Nitro-1H-1,2,4-triazol-1-yl)methyl]benzoic acid; .	402720-88-1		1g	€442.40	2022-03-24
abcr	AB550782-5 g	4-[(3-Nitro-1H-1,2,4-triazol-1-yl)methyl]benzoic acid; .	402720-88-1		5g	€1,082.80	2022-03-24
Matrix Scientific	209523-1g	4-[(3-Nitro-1H-1,2,4-triazol-1-yl)methyl]benzoic acid, 95%	402720-88-1	95%	1g	$465.00	2023-09-10
Chemenu	CM414586-1g	4-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]benzoic acid	402720-88-1	95%+	1g	$239	2023-02-02
Chemenu	CM414586-5g	4-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]benzoic acid	402720-88-1	95%+	5g	$639	2023-02-02
Enamine	EN300-83537-0.05g	4-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]benzoic acid	402720-88-1	95%	0.05g	$71.0	2023-09-02
Enamine	EN300-83537-0.1g	4-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]benzoic acid	402720-88-1	95%	0.1g	$106.0	2023-09-02
Enamine	EN300-83537-0.25g	4-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]benzoic acid	402720-88-1	95%	0.25g	$151.0	2023-09-02